Cas no 1643537-87-4 (4-Bromo-2-(methyl-d3)-imidazole)
1643537-87-4 structure
Product Name:4-Bromo-2-(methyl-d3)-imidazole
CAS No:1643537-87-4
MF:C4H5BrN2
MW:164.018384695053
CID:6810741
PubChem ID:133552075
Update Time:2025-03-26
4-Bromo-2-(methyl-d3)-imidazole Chemical and Physical Properties
Names and Identifiers
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- 1643537-87-4
- CS-18380
- F92553
- 4-Bromo-2-(methyl-d3)-imidazole
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- Inchi: 1S/C4H5BrN2/c1-3-6-2-4(5)7-3/h2H,1H3,(H,6,7)/i1D3
- InChI Key: APLZLUYWLINBOZ-FIBGUPNXSA-N
- SMILES: BrC1=CN=C(C([2H])([2H])[2H])N1
Computed Properties
- Exact Mass: 162.98244Da
- Monoisotopic Mass: 162.98244Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 66.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 28.7Ų
4-Bromo-2-(methyl-d3)-imidazole Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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